Cas no 22119-05-7 (Butanedioic acid,2-(methylthio)-)

• Product Name: Butanedioic acid,2-(methylthio)-
• CAS No: 22119-05-7
• MF: C₅H₈O₄S
• MW: 164.179620742798
• CID: 280441
• PubChem ID: 350687
• Update Time: 2025-04-19

Butanedioic acid,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(methylthio)-
• 2-methylsulfanylbutanedioic acid
• NSC-514779
• SCHEMBL8948260
• CHEMBL1999299
• 22119-05-7
• NCI60_004247
• NSC514779
• 2-(methylthio)succinic acid
• DTXSID40325648

• Inchi： 1S/C5H8O4S/c1-10-3(5(8)9)2-4(6)7/h3H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key： RZBUKFQTUZLROF-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 164.01434
• Monoisotopic Mass: 164.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.9Ų

Experimental Properties

• Density: 1.431
• Boiling Point: 274.1°C at 760 mmHg
• Flash Point: 119.6°C
• Refractive Index: 1.545
• PSA: 74.6
• LogP: 0.27730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids